Cas no 2172574-35-3 (3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid
• CAS No: 2172574-35-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5943241
• PubChem ID: 165532477
• Update Time: 2025-05-24

3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid
• 2171183-53-0
• 2172574-35-3
• EN300-1562050
• 2171223-62-2
• 3-ethyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid
• EN300-1570680
• 3-ethyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid
• 3-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid
• EN300-1562007

• Inchi： 1S/C28H32N2O5/c1-2-28(26(32)33)16-30(17-28)25(31)18-11-13-19(14-12-18)29-27(34)35-15-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,2,11-17H2,1H3,(H,29,34)(H,32,33)
• InChI Key： ZYDVRMOMUNLKDR-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)(CC)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid

Research Brief on 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid (CAS: 2172574-35-3)

In recent years, the compound 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid (CAS: 2172574-35-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an azetidine ring, has shown promise in various applications, including peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions, making this compound a valuable intermediate in the production of bioactive peptides and small-molecule therapeutics.

Recent studies have focused on optimizing the synthesis of 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that reduces side reactions and enhances scalability. The researchers employed a combination of microwave-assisted organic synthesis (MAOS) and catalytic hydrogenation to achieve a 78% yield, a significant improvement over traditional methods. The study also highlighted the compound's potential as a building block for constrained peptidomimetics, which are increasingly important in targeting protein-protein interactions (PPIs) implicated in diseases such as cancer and neurodegenerative disorders.

Another area of interest is the application of this compound in the development of protease inhibitors. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid exhibit potent inhibitory activity against SARS-CoV-2 main protease (M^pro), a key enzyme in the viral replication cycle. The researchers utilized molecular docking and kinetic assays to identify structural modifications that enhance binding affinity and selectivity. These findings suggest that the compound could serve as a scaffold for designing next-generation antiviral agents.

In addition to its therapeutic potential, 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid has been investigated for its role in drug delivery systems. A 2023 preprint on ChemRxiv described its incorporation into self-assembling nanoparticles for targeted delivery of anticancer drugs. The Fmoc group's hydrophobicity and the azetidine ring's rigidity were found to contribute to the stability and controlled release properties of the nanoparticles. This innovative approach could address challenges such as poor solubility and off-target effects associated with conventional chemotherapy.

Despite these advancements, challenges remain in the widespread adoption of this compound. For instance, the cost of raw materials and the need for specialized equipment in its synthesis may limit large-scale production. Furthermore, detailed pharmacokinetic and toxicological studies are required to evaluate its safety and efficacy in vivo. Ongoing research aims to address these gaps, with several preclinical trials expected to commence in 2024.

In conclusion, 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid (CAS: 2172574-35-3) represents a versatile and promising tool in chemical biology and drug discovery. Its applications span peptide synthesis, protease inhibition, and drug delivery, underscoring its potential to contribute to the development of novel therapeutics. Future research should focus on optimizing synthetic protocols, expanding its therapeutic applications, and addressing scalability and safety concerns to fully realize its potential.